Cas no 63743-51-1 (2-(ethylaminomethyl)-5,6,7,8-tetrahydro-3h-[1]benzothiolo[2,3-d]pyrimidin-4-one)

• Product Name: 2-(ethylaminomethyl)-5,6,7,8-tetrahydro-3h-[1]benzothiolo[2,3-d]pyrimidin-4-one
• CAS No: 63743-51-1
• MF: C₁₃H₁₇N₃OS
• MW: 263.35858130455
• CID: 960802
• PubChem ID: 328074
• Update Time: 2025-04-19

2-(ethylaminomethyl)-5,6,7,8-tetrahydro-3h-[1]benzothiolo[2,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(ethylaminomethyl)-5,6,7,8-tetrahydro-3h-[1]benzothiolo[2,3-d]pyrimidin-4-one
• 63743-51-1
• AKOS000282198
• NSC305510
• DTXSID30316666
• NSC-305510

• Inchi： 1S/C13H17N3OS/c1-2-14-7-10-15-12(17)11-8-5-3-4-6-9(8)18-13(11)16-10/h14H,2-7H2,1H3,(H,15,16,17)
• InChI Key： GIXWJZGUDCGGSS-UHFFFAOYSA-N
• SMILES： S1C2=C(C(NC(CNCC)=N2)=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 263.10941
• Monoisotopic Mass: 263.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• Density: 1.45
• Refractive Index: 1.73
• PSA: 53.49
• LogP: 2.36380